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Compound of Interest

Compound Name: N-bromobenzenesulfonamide

Cat. No.: B15417362 Get Quote

Technical Guide: N-bromobenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of N-
bromobenzenesulfonamide, a reagent with applications in organic synthesis. The document

focuses on its molecular formula and weight, presenting the data in a clear, tabular format for

ease of reference.

Core Physicochemical Data
N-bromobenzenesulfonamide is a halogenated derivative of benzenesulfonamide. The

physicochemical properties of N-bromobenzenesulfonamide and its common isomers are

summarized below. It is important to distinguish between the N-bromo derivative and the ring-

brominated isomers (2-bromo, 3-bromo, and 4-bromobenzenesulfonamide), although they

share the same molecular formula and nominal molecular weight.

Property Value Citation(s)

Molecular Formula C₆H₆BrNO₂S [1][2][3][4]

Molecular Weight 236.09 g/mol [1][2][3]
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The logical relationship between the compound name and its fundamental chemical properties

is depicted in the diagram below.

N-bromobenzenesulfonamide

Chemical Properties

N-bromobenzenesulfonamide

Molecular Formula

C₆H₆BrNO₂S

Molecular Weight

236.09 g/mol

Click to download full resolution via product page

Caption: Relationship between N-bromobenzenesulfonamide and its key chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromobenzenesulfonamide | C6H6BrNO2S | CID 69696 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Bromobenzenesulfonamide | 92748-09-9, 2-Bromobenzenesulfonamide Formula -
ECHEMI [echemi.com]

3. 3-Bromobenzene-1-sulfonamide | C6H6BrNO2S | CID 2734765 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. cymitquimica.com [cymitquimica.com]

To cite this document: BenchChem. [N-bromobenzenesulfonamide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15417362#n-bromobenzenesulfonamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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